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Executive Summary

This technical guide provides a comprehensive overview of the current understanding of the
solubility of dilithium azelate in organic solvents. A thorough review of publicly available
scientific literature reveals a notable scarcity of specific quantitative solubility data for this
compound across a range of organic solvents. While general qualitative descriptors such as
"excellent solubility in organic solvents" are cited, precise numerical values remain largely
undocumented.[1] This guide summarizes the available qualitative and limited quantitative
data, provides context by comparing the solubility of other relevant lithium salts, and presents a
detailed, generalized experimental protocol for the systematic determination of dilithium
azelate's solubility. This document aims to serve as a foundational resource for researchers,
enabling them to make informed decisions and providing the necessary methodology to
generate the specific solubility data required for their work.

Introduction to Dilithium Azelate

Dilithium azelate (CAS No. 38900-29-7), the dilithium salt of nonanedioic acid (azelaic acid), is
a white solid compound.[1] It is utilized in various applications, including as a thickening agent
in industrial greases and as a reagent in organic synthesis.[2][3] Understanding its solubility in
different organic solvents is critical for optimizing reaction conditions, developing new
formulations, and ensuring the efficiency of manufacturing processes. The presence of two
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carboxylate groups suggests that its solubility will be highly dependent on the polarity of the

solvent.

Physicochemical Properties of Dilithium Azelate

A summary of the key physicochemical properties of dilithium azelate is presented in Table 1.

Property Value References
CAS Number 38900-29-7 [41[5116]
Molecular Formula CoH14Li204 [11[7]
Molecular Weight 200.09 g/mol [11[7]
Appearance White or off-white solid/powder  [1][8]

Melting Point 160.5 °C [7]

Boiling Point 370.5 °C at 760 mmHg [7]

Density ~1.13 - 1.29 g/cm3 41071

Solubility Data for Dilithium Azelate

Specific quantitative solubility data for dilithium azelate in organic solvents is extremely

limited. The available information is summarized in Table 2.

Solvent Solubility Temperature (°C) References
Water 203 g/L 20 [4105119]
"Organic solvents” 30 g/L Not Specified [10]
Polar Solvents Soluble (qualitative) Not Specified [8]
Non-polar Solvents Limit?d .solubility Not Specified [8]
(qualitative)
Hydrocarbons Soluble (qualitative) Not Specified [3]
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The single quantitative data point for "Organic solvents"” lacks the necessary detail regarding
the specific solvent used, limiting its practical application.[10] However, the qualitative data
consistently indicates that dilithium azelate, as an ionic salt, exhibits higher solubility in polar
solvents compared to non-polar ones, which aligns with the "like dissolves like" principle of
solubility.[8][11][12]

Comparative Solubility of Related Lithium Salts

To provide a functional frame of reference, Table 3 presents solubility data for other lithium salts
in common organic solvents. This data, primarily from studies related to lithium-ion battery
electrolytes, can help researchers estimate the potential solubility of dilithium azelate in
similar solvent systems. Organic lithium salts, such as lithium methyl carbonate, generally show
higher solubility in organic solvents than inorganic salts like lithium carbonate.[13][14]
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Molar
- - Temperature
Lithium Salt Solvent Solubility C) References
(mol/L)
o Dimethyl
Lithium Methyl »
Carbonate 9.6 x 104 Not Specified [13][14]
Carbonate
(DMC)
o Dimethyl
Lithium Ethyl -
Carbonate >9.0x10-3 Not Specified [13][14]
Carbonate
(DMC)
Dimethyl
Lithium Oxalate Carbonate >9.0x10°° Not Specified [13][14]
(DMC)
o Dimethyl
Lithium o
Carbonate 9.0x 10-5 Not Specified [13][14]
Carbonate
(DMC)
Lithium Nitrate High (not
) Ethanol - 25-45 [15]
(LINO3) guantified)
Lithium Bromide High (not
) Ethanol o 25-45 [15]
(LiBr) quantified)
Lithium Chloride Moderate (not
] Ethanol N 25-45 [15]
(LiCl) quantified)
Lithium Fluoride Low (not
) Ethanol - 25-45 [15]
(LiF) quantified)
Lithium Nitrate o High (not
) Acetonitrile N 25-45 [15]
(LiNO3) quantified)
o ) Dimethyl )
Lithium Nitrate ) High (not
) Sulfoxide - 25-45 [15]
(LiNO3) quantified)
(DMSO)

Experimental Protocol for Solubility Determination
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Given the data gap, researchers will likely need to determine the solubility of dilithium azelate
experimentally. The following is a generalized and robust protocol based on the isothermal
shake-flask method, a standard technique for measuring the solubility of a solid in a liquid.[15]
[16]

5.1. Materials and Reagents

o Dilithium Azelate (high purity)

» Selected organic solvents (analytical grade or higher)

o Thermostatically controlled shaker or water bath

e Centrifuge

o Calibrated analytical balance

e Volumetric flasks and pipettes

e Syringe filters (solvent-compatible, e.g., PTFE)

o Analytical instrument for lithium ion quantification (e.g., Inductively Coupled Plasma-Optical
Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS))

» Deionized water and appropriate acids for sample dilution and instrument blanks

5.2. Methodology

e Preparation of Supersaturated Mixture: Add an excess amount of dilithium azelate to a
known volume or mass of the chosen organic solvent in a sealed container. The presence of
undissolved solid is essential to ensure saturation.

o Equilibration: Place the sealed container in the thermostatically controlled shaker set to the
desired temperature (e.g., 25 °C). Agitate the mixture for a prolonged period (e.g., 24-72
hours) to ensure that equilibrium is reached. The time required for equilibration should be
determined empirically.
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Phase Separation: After equilibration, allow the container to rest at the constant temperature
to let the excess solid settle. For colloidal suspensions, centrifugation at the same constant
temperature is necessary to achieve clear separation of the solid and liquid phases.

Sample Extraction: Carefully extract an aliquot of the clear, saturated supernatant using a
pre-warmed (to the equilibration temperature) pipette or syringe. Immediately filter the aliquot
using a syringe filter to remove any remaining solid microparticles.

Sample Preparation for Analysis: Accurately weigh the filtered aliquot. Dilute the sample
gravimetrically or volumetrically with an appropriate solvent (e.g., dilute nitric acid in
deionized water) to a concentration that falls within the linear range of the analytical
instrument.

Quantification: Determine the concentration of lithium ions (Li*) in the diluted sample using a
calibrated ICP-OES or AAS.

Calculation of Solubility: Calculate the concentration of dilithium azelate in the original
saturated organic solvent based on the measured lithium concentration and the dilution
factor. The solubility can be expressed in various units, such as grams per 100 g of solvent (
g/100g ) or moles per liter (mol/L).

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining solubility is depicted in the
following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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